
Physical properties of 4-Isopropylaniline (boiling
point, density)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Isopropylaniline

Cat. No.: B126951 Get Quote

Technical Guide: Physical Properties of 4-
Isopropylaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 4-
Isopropylaniline, specifically its boiling point and density. This document outlines the

experimentally determined values for these properties and details the standardized

methodologies for their measurement, ensuring accuracy and reproducibility in a laboratory

setting.

Core Physical Properties of 4-Isopropylaniline
The physical characteristics of 4-Isopropylaniline are fundamental to its handling, application,

and integration into various chemical and pharmaceutical processes. The boiling point is a

critical parameter for purification via distillation and for understanding its volatility. The density

is essential for mass-to-volume conversions and for formulating solutions of specific

concentrations.

Data Presentation
The following table summarizes the key physical properties of 4-Isopropylaniline.
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Physical Property Value Conditions

Boiling Point 226-227 °C[1][2][3][4] at 745 mmHg

226-228 °C[5]

227 °C[6]

Density 0.989 g/mL[1][2][3][7] at 25 °C

0.9890 g/mL[5]

Experimental Protocols
The determination of the boiling point and density of liquid chemical substances like 4-
Isopropylaniline should be conducted using standardized and validated methods to ensure

the reliability of the results. The following protocols are based on internationally recognized

guidelines, such as those from the Organisation for Economic Co-operation and Development

(OECD) and ASTM International.

Determination of Boiling Point (OECD Guideline 103)
Several methods are acceptable for determining the boiling point of a liquid. The dynamic

method, which involves measuring the vapor pressure of the substance as a function of

temperature, is a robust approach.

Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

external pressure. In this method, the temperature at which the vapor pressure of 4-
Isopropylaniline reaches atmospheric pressure is determined.

Apparatus:

A heating bath with a suitable non-reactive liquid (e.g., silicone oil).

A boiling flask or tube to contain the sample of 4-Isopropylaniline.

A condenser to cool the vapor and return the condensate to the boiling flask.
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A calibrated temperature measuring device (e.g., a mercury thermometer or a thermocouple)

with an accuracy of ± 0.5 °C.

A pressure-measuring device (manometer) accurate to at least ± 0.1 kPa.

A means of controlling the pressure within the apparatus.

Procedure:

Place a measured quantity of 4-Isopropylaniline into the boiling flask.

Assemble the apparatus, ensuring that the temperature measuring device is positioned so

that the sensing element is in the vapor phase above the liquid surface.

The system is evacuated, and the sample is heated and stirred.

Once the sample is boiling, the pressure is regulated, and the corresponding boiling

temperature is recorded.

Measurements are taken at various pressures to establish the vapor pressure curve.

The boiling point at standard atmospheric pressure (101.325 kPa) is then determined by

interpolation from the vapor pressure curve.

Determination of Density (OECD Guideline 109 & ASTM
D4052)
The density of a liquid can be accurately determined using a digital density meter, which is

based on the oscillating U-tube principle. This method is fast, requires a small sample volume,

and provides high precision.

Principle: A U-shaped tube is induced to oscillate at its natural frequency. This frequency

changes when the tube is filled with a liquid; the change in frequency is directly related to the

density of the liquid.

Apparatus:

A digital density meter with an oscillating U-tube.
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A thermostatically controlled bath to maintain the sample at a constant temperature (e.g., 25

°C ± 0.05 °C).

Syringes or an automated sample injection system for introducing the sample into the U-

tube.

Calibrating liquids with known densities (e.g., dry air and distilled water).

Procedure:

Calibrate the digital density meter with two substances of known density, typically dry air and

freshly distilled water.

Ensure the measuring cell (U-tube) is clean and dry before introducing the sample.

Set the temperature of the instrument to the desired measurement temperature (25 °C).

Introduce a sufficient amount of 4-Isopropylaniline into the measuring cell, ensuring that no

air bubbles are present.

Allow the sample to reach thermal equilibrium.

The instrument will measure the oscillation period and calculate the density of the sample.

Record the density value. It is recommended to perform multiple measurements and report

the average.

Mandatory Visualizations
The following diagrams illustrate the logical workflows for the experimental determination of the

boiling point and density of 4-Isopropylaniline.
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Apparatus Setup

Measurement

Data Analysis

Place 4-Isopropylaniline in Boiling Flask

Assemble Apparatus (Condenser, Thermometer, Manometer)

Evacuate System

Heat and Stir Sample

Regulate Pressure and Record Boiling Temperature

Repeat at Various Pressures

Plot Vapor Pressure vs. Temperature

Interpolate to Find Boiling Point at Standard Pressure
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Instrument Calibration

Sample Measurement

Result

Calibrate with Dry Air and Distilled Water

Clean and Dry Measuring Cell (U-tube)

Set Measurement Temperature (25 °C)

Inject 4-Isopropylaniline into Cell (No Bubbles)

Allow Thermal Equilibrium

Instrument Measures Oscillation and Calculates Density

Record Density

Perform Replicate Measurements and Average

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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